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Compound of Interest

2-Bromo-4,5-difluorobenzoyl!
Compound Name:
chloride

Cat. No.: B2796288

An In-Depth Technical Guide to 2-Bromo-4,5-difluorobenzoyl chloride: Properties, Synthesis,
and Applications

This guide provides an in-depth technical overview of 2-Bromo-4,5-difluorobenzoyl chloride,
a key halogenated aromatic building block. Designed for researchers, chemists, and
professionals in drug development, this document details the compound's essential
physicochemical properties, a validated synthesis protocol, core reactivity, and critical safety
guidelines. The insights herein are grounded in established chemical principles to empower
scientists in leveraging this versatile reagent for advanced synthetic applications.

Section 1: Chemical Identity and Physicochemical
Properties

2-Bromo-4,5-difluorobenzoyl chloride is a trifunctional aromatic compound, featuring a
reactive acyl chloride group and three halogen substituents (one bromine, two fluorine atoms)
on the benzene ring. This specific arrangement of functional groups makes it a valuable
intermediate in the synthesis of complex organic molecules, particularly in the fields of
pharmaceuticals and materials science. Its identity is unequivocally established by its CAS
number: 103994-89-4.[1][2]

The compound's reactivity and physical state are dictated by its molecular structure. The acyl
chloride is highly susceptible to nucleophilic attack, which is the cornerstone of its synthetic
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utility. Physically, it is typically encountered as off-white or low-melting crystals.[3] A summary of
its key properties is presented below for quick reference.

Table 1: Physicochemical Data for 2-Bromo-4,5-difluorobenzoyl chloride

Property Value Source(s)
Molecular Formula C7H2BrCIF20 [1112]14]
Molecular Weight 255.44 g/mol [2][3]
CAS Number 103994-89-4 [11[2]
Appearance Off-white, low melting crystals [3]
Boiling Point 121-123 °C (at 32 Torr) [3]
Predicted Density 1.818 + 0.06 g/cm?3 [3]
IUPAC Name 2—bro.mo-4,5—dif|uorobenzoyl 2]

chloride

Section 2: Synthesis Methodology

The most direct and industrially relevant synthesis of 2-Bromo-4,5-difluorobenzoyl chloride
involves the chlorination of its corresponding carboxylic acid precursor, 2-Bromo-4,5-
difluorobenzoic acid. This conversion is a standard organic transformation, but its success
hinges on the careful selection of the chlorinating agent and strict control of reaction conditions
to prevent side reactions and ensure high purity of the final product.

Thionyl chloride (SOCI2) is the reagent of choice for this transformation due to its efficacy and
the volatile nature of its byproducts (SO2z and HCI), which simplifies purification. The reaction
proceeds via a nucleophilic acyl substitution mechanism, where the hydroxyl group of the
carboxylic acid is converted into a superior leaving group, facilitating its displacement by a
chloride ion. A catalytic amount of N,N-dimethylformamide (DMF) is often employed to
accelerate the reaction through the in-situ formation of the Vilsmeier reagent, a more potent
acylating agent.
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Experimental Protocol: Synthesis from 2-Bromo-4,5-
difluorobenzoic acid

¢ 1. Reagent Preparation & Setup: In a flame-dried, three-neck round-bottom flask equipped
with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 2-Bromo-4,5-
difluorobenzoic acid (1.0 eq). The system must be kept under an inert atmosphere (e.g.,
nitrogen or argon) to prevent hydrolysis of the acyl chloride product by atmospheric moisture.

[5]

o 2. Addition of Chlorinating Agent: Add an excess of thionyl chloride (SOCIz, ~2.0-3.0 eq),
which serves as both the reagent and the solvent.[6] Cautiously add a catalytic amount of
DMF (e.g., 1-2 drops) to the stirred suspension.

¢ 3. Reaction Execution: Slowly heat the reaction mixture to reflux (approximately 80-90°C).[6]
The solid benzoic acid derivative will gradually dissolve as it is converted to the acyl chloride.
Monitor the reaction progress by observing the cessation of gas evolution (HCIl and SO2).
The reaction is typically complete within 2-4 hours.

e 4. Product Isolation & Purification: After cooling the mixture to room temperature, remove the
excess thionyl chloride under reduced pressure (vacuum distillation). The crude 2-Bromo-
4,5-difluorobenzoyl chloride can then be purified by fractional vacuum distillation to yield
the final product as a clear or off-white liquid/solid.[6]
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Step 1: Reaction Setup
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Caption: Synthesis workflow for 2-Bromo-4,5-difluorobenzoyl chloride.
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Section 3: Core Reactivity and Applications

The synthetic value of 2-Bromo-4,5-difluorobenzoyl chloride is derived from the high
electrophilicity of the carbonyl carbon in the acyl chloride group. This makes it an excellent
acylating agent that readily undergoes nucleophilic acyl substitution with a wide range of
nucleophiles.[7] This reactivity allows for the facile introduction of the 2-bromo-4,5-
difluorobenzoyl moiety into various molecular scaffolds.

Key applications include:

* Amide Synthesis: Reaction with primary or secondary amines yields corresponding amides.
This is one of the most common and robust bond-forming reactions in medicinal chemistry,
used to link molecular fragments.

o Ester Synthesis: Reaction with alcohols or phenols in the presence of a non-nucleophilic
base (e.g., pyridine or triethylamine) produces esters.

» Friedel-Crafts Acylation: It can act as the acylating agent in Friedel-Crafts reactions with
electron-rich aromatic compounds to form diaryl ketones.

o Advanced Building Block: It is specifically listed as a building block for protein degraders, a
cutting-edge area of drug discovery involving the design of molecules like PROTACs
(Proteolysis-Targeting Chimeras).[1]
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Caption: Core reactivity pathways of 2-Bromo-4,5-difluorobenzoyl chloride.

Section 4: Safety, Handling, and Storage

2-Bromo-4,5-difluorobenzoyl chloride is a corrosive and moisture-sensitive chemical that
requires careful handling to ensure personnel safety and maintain product integrity.[3][5] Upon
contact with water or moisture, it hydrolyzes to release corrosive hydrogen chloride (HCI) gas.

Table 2: GHS Hazard Information

Pictogram(s) Signal Word Hazard Statement(s)

T, Causes severe skin burns and
aalt text Danger
eye damage.[5]

Handling and Personal Protective Equipment (PPE)

o Ventilation: All handling must be conducted in a well-ventilated chemical fume hood to avoid
inhalation of vapors or HCI gas.[8][9]

o Personal Protective Equipment: Wear appropriate PPE, including chemical-resistant gloves
(e.g., nitrile or neoprene), splash-proof safety goggles, a face shield, and a lab coat.[5][8]

» Dispensing: Use non-sparking tools and handle under an inert atmosphere (e.g., a glove box
or nitrogen blanket) where possible.[8]

Storage

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area away
from incompatible materials such as water, strong bases, alcohols, and oxidizing agents.[5]

[9]

 Inert Atmosphere: For long-term storage, sealing the container under an inert atmosphere
(argon or nitrogen) is recommended to prevent degradation.[1]

First-Aid Measures
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o Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.[5][9]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][9]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Conclusion

2-Bromo-4,5-difluorobenzoyl chloride is a high-value chemical intermediate with a well-
defined reactivity profile. Its utility in constructing complex molecular architectures, particularly
amides and esters, makes it indispensable for researchers in drug discovery and advanced
materials. Understanding its synthesis, reactivity, and stringent handling requirements is
paramount for its safe and effective application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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